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Compound of Interest

Compound Name: pyridine-4-thiol

Cat. No.: B7777008

Pyridine-4-thiol is a derivative of pyridine and is recognized by its unique CAS Registry
Number. It is also known by a variety of synonyms in scientific literature and commercial
catalogs.

« CAS Registry Number: 4556-23-4[1][2][31141[5]6117181[9]

» Synonyms: 4-Mercaptopyridine, 4-Pyridinethiol, Pyridine-4-thiolate, 4-Thiopyridine, 4-
Sulfanylpyridine, 4-Sulfhydrylpyridine, Mercaptopyridine, NSC 76036, Pyridine-4(1H)-thione,
4-Pyridimethiol, 4-mercapto-pyridin, 4-PYRIDYL MERCAPTAN.[1][4][5][6][71[8]

Physicochemical and Computational Data

The properties of pyridine-4-thiol have been characterized through various experimental and
computational methods. These data are crucial for its application in synthesis and for
understanding its behavior in different environments.
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Property

Value

Molecular Formula

CsHsNS

111.16 g/mol , 111.17 g/mol , 111.165 g/mol [1]

Molecular Weight
[2][3][5][6]
Yellow to yellow-green or brown crystalline
Appearance
powder.[6][8][10]
Melting Point 182-189 °CJ3][5][6]
Boiling Point 194.0 £ 13.0 °C (Predicted)[3][6]
Density 1.161 g/cm3 (Estimate)[3][6]
pKa pK1: 1.43 (+1); pK2: 8.86 (0) (at 20°C)[6]
Soluble in DMSO and Methanol.[6] Moderately
Solubility soluble in water, with solubility increasing in

alkaline conditions.[11]

Storage Temperature

0-8 °C[5][6]

Topological Polar Surface Area (TPSA) 12.89 A[1]
LogP (octanol/water) 1.3703[1]
Hydrogen Bond Donors 1[1]
Hydrogen Bond Acceptors 2[1]
Rotatable Bonds 0[1]

Synthesis and Purification

Pyridine-4-thiol can be synthesized through several routes, typically involving the introduction

of a thiol group onto the pyridine ring.

General Synthesis Methods

Two common methods for the synthesis of pyridine-4-thiol are:
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» From Halogenated Pyridines: A widely used method involves the reaction of a 4-halogenated
pyridine, such as 4-chloropyridine or 4-bromopyridine, with a sulfur nucleophile like sodium
hydride in a suitable solvent (e.g., alcohols, dimethyl sulfoxide).[12] The halogen atom is
displaced by the sulfur-containing group to yield the target compound.[12]

o Reaction with a Base: Pyridine-4-thiolate, the salt form, can be readily prepared by treating
pyridine-4-thiol with a base such as sodium hydroxide or potassium hydroxide in a
neutralization reaction.[12]

General Synthesis Workflow for Pyridine-4-thiol
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Caption: General synthetic routes to Pyridine-4-thiol.
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Experimental Protocol: Purification

A common method for the purification of pyridine-4-thiol is recrystallization. The following
protocol is based on established procedures|[6]:

Dissolve approximately 459 of crude pyridine-4-thiol in 100mL of boiling water. Activated
charcoal can be added to decolorize the solution.

« Filter the hot solution to remove insoluble impurities and charcoal.

o Precipitate the product by adding 50% aqueous sodium hydroxide (~80mL) until the pH of
the solution is approximately 6.

o Collect the precipitate and dissolve it in ethanol.
» Evaporate the ethanol to dryness.

o Crystallize the resulting solid from boiling ethanol (~100mL), again using charcoal if
necessary.

o The final product should be yellow, flat hexagonal plates. The compound readily sublimes in
a vacuum.[6]

Chemical Properties and Tautomerism

Like other mercaptopyridines, pyridine-4-thiol exists in equilibrium with its tautomeric form,
pyridine-4(1H)-thione.[8][13] This thiol-thione tautomerism is a critical aspect of its chemistry,
influencing its reactivity and interaction with other molecules. The thione form is often favored
in various conditions.[13] The sulfur atom in the thiol form is a potent nucleophile, allowing it to
participate in various chemical reactions.[11]

Caption: Thiol-Thione tautomerism of Pyridine-4-thiol.

Applications in Research and Drug Development

Pyridine-4-thiol serves as a versatile intermediate and building block in various scientific
fields.
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o Pharmaceutical Synthesis: It is a key intermediate in the synthesis of pharmaceuticals.[7][12]
For instance, it is used in the preparation of certain cephalosporin antibiotics.

o Coordination Chemistry: The sulfur and nitrogen atoms can act as coordination sites,
allowing pyridine-4-thiol to form complexes with various metal ions.[12] These complexes
may possess unigue catalytic, optical, or electronic properties.[12]

o Biochemical Research: It is used as a redox reagent for the in vitro refolding of recombinant
proteins, such as single-chain Fv fragments (scFvOXx).[6] It has also been employed in
enzymatic assays, for example, to measure alliinase activity.[6]

o Materials Science: Pyridine-4-thiol has been used as a probe molecule in surface-
enhanced Raman spectroscopy (SERS) studies, particularly with gold nanoparticles, to
investigate molecular adsorption and interactions at the nanoscale.[6][14]

Biological Activity

While the pyridine scaffold is a cornerstone in medicinal chemistry, found in drugs with a vast
range of activities, specific biological data for pyridine-4-thiol itself is limited in publicly
available literature.[15][16][17][18] The broader class of pyridine derivatives exhibits significant
biological activities, including:

Anticancer[15][18]

Antimicrobial[15][19]

Anti-inflammatory[15][20]

Antiviral and Anticoagulant properties[15]

Thioalkyl derivatives of pyridine have shown promise as neuropsychiatric agents with
anticonvulsant, anxiolytic, and antidepressant effects.[21] The thiol group itself is a critical
functional group in biological systems, participating in redox signaling and cellular responses to
stress through various modifications like S-nitrosation and S-glutathiolation.[22][23] Given its
structure, pyridine-4-thiol is considered a valuable lead compound that can be modified to
develop drugs with specific biological activities.[12]
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Safety Information

Pyridine-4-thiol is classified as an irritant and requires careful handling in a laboratory setting.

o GHS Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),
H335 (May cause respiratory irritation).[1][6]

e GHS Pictogram: GHSO07 (Exclamation Mark).[1][6]

e Precautionary Statements: P261 (Avoid breathing dust), P280 (Wear protective gloves/eye
protection), P302+P352 (IF ON SKIN: Wash with plenty of soap and water),
P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing).[1][6]

o Toxicity: The intravenous LD50 in mice is reported as 178 mg/kg.[10] It is considered a skin
and strong eye irritant.[10][24]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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